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Compound of Interest

Compound Name: Iodosulfuron Methyl ester-d3

Cat. No.: B15557947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available Iodosulfuron
Methyl ester-d3 standards, their application in quantitative analysis, and detailed experimental

protocols. This stable isotope-labeled internal standard is an essential tool for researchers

requiring high accuracy and precision in the analysis of Iodosulfuron Methyl ester, a widely

used herbicide.

Commercial Availability and Specifications
Iodosulfuron Methyl ester-d3 is available from several reputable suppliers of analytical

standards. While specific quantitative data such as purity and isotopic enrichment are lot-

dependent and must be obtained from the supplier-provided Certificate of Analysis (CoA), the

following table summarizes the key specifications and known commercial sources.
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Supplier
Product
Name

Catalog
Number
(Example
)

Molecular
Formula

Molecular
Weight

Unlabele
d CAS
No.

Notes

Clearsynth

Iodosulfuro

n Methyl

ester-d3

CS-T-

99196

C₁₄H₁₁D₃I

N₅O₆S
510.28

144550-

06-1

Accompani

ed by a

Certificate

of Analysis.

[1]

Santa Cruz

Biotechnol

ogy

Iodosulfuro

n Methyl

ester-d3

---
C₁₄H₁₁D₃I

N₅O₆S
510.28

144550-

06-1

For

research

use only.

Lot-specific

data is on

the CoA.[2]

MedChem

Express

Iodosulfuro

n methyl

ester-d3

---
C₁₄H₁₁D₃I

N₅O₆S
510.28

144550-

06-1

Datasheet

and

handling

instructions

are

available.

[3]

LGC

Standards

Iodosulfuro

n Methyl

ester-d3

--- --- --- ---

Available

via custom

synthesis.

Principle of Isotope Dilution Mass Spectrometry
(IDMS)
The use of Iodosulfuron Methyl ester-d3 as an internal standard in conjunction with mass

spectrometry (MS) is based on the principle of isotope dilution. A known quantity of the

deuterated standard is added to a sample prior to extraction and analysis. The deuterated

standard is chemically identical to the native analyte and will therefore exhibit the same

behavior during sample preparation and analysis, including any losses or matrix effects.[4] By
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measuring the ratio of the native analyte to the deuterated internal standard in the mass

spectrometer, accurate quantification can be achieved, as the ratio remains constant

regardless of sample losses.

Experimental Protocols
The following are detailed methodologies for the analysis of Iodosulfuron Methyl ester in

various matrices, adapted for the use of Iodosulfuron Methyl ester-d3 as an internal

standard.

Analysis in Water Samples
This method is suitable for the determination of Iodosulfuron Methyl ester in surface and

drinking water.

3.1.1. Sample Preparation and Extraction

Spiking: To a 1000 mL water sample, add a known volume of a standard solution of

Iodosulfuron Methyl ester-d3 in a suitable solvent (e.g., acetonitrile) to achieve a final

concentration appropriate for the expected analyte concentration range.

Acidification: Adjust the pH of the sample to 2.5 using phosphoric acid (2 N).[5][6]

Solid Phase Extraction (SPE):

Condition a C18 SPE cartridge (500 mg) with 5 mL of methanol followed by 5 mL of water.

[5][6]

Pass the acidified water sample through the conditioned cartridge at a flow rate of 10-20

mL/min.[5]

Wash the glassware with 200 mL of ultrapure water and pass this through the cartridge.

Dry the cartridge by applying a vacuum for approximately 5 minutes.

Elute the analyte and the internal standard from the cartridge with 5 mL of methanol into a

collection tube.[5]
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Solvent Evaporation and Reconstitution:

Evaporate the eluate to dryness using a rotary evaporator with a water bath temperature

of approximately 50°C.

Reconstitute the residue in 1.0 mL of acetonitrile/water (1:1, v/v). This is the final solution

for LC-MS/MS analysis.[5]

3.1.2. LC-MS/MS Analysis

Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer (LC-

MS/MS).

Column: A suitable reversed-phase column, such as a Prodigy ODS (150 mm x 4.6 mm, 5

µm) or Nucleosil C18 (250 mm x 4 mm, 5 µm).[5]

Mobile Phase: A gradient of acetonitrile and water, both containing a suitable modifier like

formic acid, is typically used. The exact gradient will depend on the column and system

used.

Injection Volume: 4 µL.[5]

MS/MS Detection: Monitor the specific precursor-to-product ion transitions for both

Iodosulfuron Methyl ester and Iodosulfuron Methyl ester-d3.

Analysis in Soil Samples
This method is applicable for the determination of Iodosulfuron Methyl ester in soil.

3.2.1. Sample Preparation and Extraction

Spiking: To a representative soil sample (e.g., 50 g), add a known amount of Iodosulfuron
Methyl ester-d3 standard solution.

Extraction:

Add 100 mL of an extraction solvent mixture of acetonitrile and 0.02 mol/L triethylamine

(4:1, v/v) to the soil sample.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.mhlw.go.jp/content/000715119.pdf
https://www.mhlw.go.jp/content/000715119.pdf
https://www.mhlw.go.jp/content/000715119.pdf
https://www.benchchem.com/product/b15557947?utm_src=pdf-body
https://www.benchchem.com/product/b15557947?utm_src=pdf-body
https://www.benchchem.com/product/b15557947?utm_src=pdf-body
https://19january2021snapshot.epa.gov/sites/static/files/2014-12/documents/451085-02-s.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Homogenize the sample using a high-speed blender (e.g., Ultraturrax).

Centrifuge the sample and collect the supernatant.

Solvent Evaporation and Reconstitution:

Evaporate the supernatant to dryness.

Reconstitute the residue in water acidified with 0.01 mol/L formic acid.[7]

Liquid-Liquid Extraction (LLE):

Perform a liquid-liquid extraction of the aqueous residue with ethyl acetate containing 0.01

mol/L formic acid.[7]

Combine the ethyl acetate phases and evaporate to dryness.[7]

Final Solution:

Dissolve the final residue in a known volume of acetonitrile/water (1:1, v/v) for LC-MS/MS

analysis.

3.2.2. LC-MS/MS Analysis

The LC-MS/MS conditions will be similar to those described for water analysis, with potential

modifications to the gradient to ensure separation from matrix components.

Diagrams
General Workflow for Sample Analysis using an Internal
Standard

Sample Collection Spiking with
Iodosulfuron Methyl ester-d3

Extraction
(SPE or LLE)

Sample Cleanup
(if necessary) LC-MS/MS Analysis Data Processing and

Quantification

Click to download full resolution via product page

Caption: General workflow for quantitative analysis using an internal standard.
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Isotope Dilution Mass Spectrometry Principle
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Caption: The principle of isotope dilution mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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